Cas no 1017221-38-3 (N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine)

• Product Name: N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine
• CAS No: 1017221-38-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 2137113
• Update Time: 2025-11-02

N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N2,N2-bis(2-methoxyethyl)-2,5-Pyridinediamine
• N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine

• Inchi： 1S/C11H19N3O2/c1-15-7-5-14(6-8-16-2)11-4-3-10(12)9-13-11/h3-4,9H,5-8,12H2,1-2H3
• InChI Key： JKFXJFVFRGSAHO-UHFFFAOYSA-N
• SMILES： O(C)CCN(C1C=CC(=CN=1)N)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 173
• Topological Polar Surface Area: 60.6

Additional information on N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine

Comprehensive Overview of N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine (CAS No. 1017221-38-3)

N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine (CAS No. 1017221-38-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and industrial applications. This compound, characterized by its unique pyridine-2,5-diamine core and methoxyethyl substituents, offers a versatile platform for synthetic modifications and functionalizations. Its molecular structure, which includes bis(2-methoxyethyl) groups, enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The growing interest in N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine is driven by its potential applications in pharmaceuticals, particularly in the development of novel small-molecule inhibitors and ligands for metal catalysis. Researchers are exploring its utility in drug discovery due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity. Additionally, its methoxyethyl side chains contribute to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity, which are critical factors in modern pharmaceutical design.

In the realm of materials science, N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine is being investigated for its role in the synthesis of advanced polymers and coordination complexes. Its pyridine moiety can act as a chelating agent, facilitating the formation of stable metal-organic frameworks (MOFs) and other functional materials. These materials have applications in catalysis, sensing, and energy storage, aligning with current trends in sustainable technology and green chemistry.

From an industrial perspective, the compound's stability and reactivity make it a candidate for use in fine chemical synthesis and specialty chemicals. Its methoxyethyl groups provide steric and electronic effects that can be tailored for specific reactions, such as cross-coupling or amination processes. This adaptability is particularly valuable in the production of high-performance materials and agrochemicals, where precision and efficiency are paramount.

The synthesis of N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the demand for scalable and cost-effective production methods. These innovations are particularly relevant in the context of process chemistry and industrial scale-up, where efficiency and environmental impact are key considerations.

Recent studies have also highlighted the compound's potential in bioconjugation and proteomics, where its amine functionalities can be used to link biomolecules or modify proteins. This application is of great interest in diagnostics and therapeutics, as it enables the development of targeted biomarkers and drug delivery systems. The integration of N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine into biomedical research underscores its cross-disciplinary relevance and potential to address unmet medical needs.

In summary, N2,N2-bis(2-methoxyethyl)pyridine-2,5-diamine (CAS No. 1017221-38-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features, including the pyridine-2,5-diamine core and methoxyethyl substituents, make it a valuable tool for researchers and manufacturers alike. As advancements in synthetic methodology and application development continue, this compound is poised to play an increasingly important role in addressing contemporary scientific and technological challenges.